2-Amino-7-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodo-1H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
2-Amino-7-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodo-1H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
Brand Name:
Vulcanchem
CAS No.:
172163-62-1
VCID:
VC21320365
InChI:
InChI=1S/C11H13IN4O4/c12-4-2-16(7-1-5(18)6(3-17)20-7)9-8(4)10(19)15-11(13)14-9/h2,5-7,17-18H,1,3H2,(H3,13,14,15,19)/t5-,6+,7+/m0/s1
SMILES:
C1C(C(OC1N2C=C(C3=C2N=C(NC3=O)N)I)CO)O
Molecular Formula:
C11H13IN4O4
Molecular Weight:
392.15 g/mol
2-Amino-7-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodo-1H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
CAS No.: 172163-62-1
Cat. No.: VC21320365
Molecular Formula: C11H13IN4O4
Molecular Weight: 392.15 g/mol
* For research use only. Not for human or veterinary use.
![2-Amino-7-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodo-1H-pyrrolo[2,3-d]pyrimidin-4(7H)-one - 172163-62-1](/images/no_structure.jpg)
Specification
| CAS No. | 172163-62-1 |
|---|---|
| Molecular Formula | C11H13IN4O4 |
| Molecular Weight | 392.15 g/mol |
| IUPAC Name | 2-amino-7-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodo-3H-pyrrolo[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C11H13IN4O4/c12-4-2-16(7-1-5(18)6(3-17)20-7)9-8(4)10(19)15-11(13)14-9/h2,5-7,17-18H,1,3H2,(H3,13,14,15,19)/t5-,6+,7+/m0/s1 |
| Standard InChI Key | TVQBNMOSBBMRCZ-RRKCRQDMSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=C(C3=C2N=C(NC3=O)N)I)CO)O |
| SMILES | C1C(C(OC1N2C=C(C3=C2N=C(NC3=O)N)I)CO)O |
| Canonical SMILES | C1C(C(OC1N2C=C(C3=C2N=C(NC3=O)N)I)CO)O |
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